p-Methylbenzyl acetate

• CAS No.: 2216-45-7
• Product Name: p-Methylbenzyl acetate
• Molecular Formula: C10H12O2
• Molecular Weight: 164.2 g/mol
• IUPAC Name: (4-methylphenyl)methyl acetate
• Standard InChI: InChI=1S/C10H12O2/c1-8-3-5-10(6-4-8)7-12-9(2)11/h3-6H,7H2,1-2H3
• Standard InChIKey: WDCUPFMSLUIQBH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC(=O)C
• Canonical SMILES: CC1=CC=C(C=C1)COC(=O)C
• Appearance: Solid powder
• Description: 4-Methylbenzyl alcohol acetate, also known as 4-methylbenzenemethanol acetate or p-tolubenzyl acetate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. 4-Methylbenzyl alcohol acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methylbenzyl alcohol acetate is primarily located in the cytoplasm. 4-Methylbenzyl alcohol acetate has a sweet, floral, and fruity taste.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: p-Methylbenzyl acetate; NSC 7001; NSC-7001; NSC7001
• Reference: 1: Kano K, Kitae T, Shimofuri Y, Tanaka N, Mineta Y. Complexation of polyvalent cyclodextrin ions with oppositely charged guests: entropically favorable complexation due to dehydration. Chemistry. 2000 Aug 4;6(15):2705-13. PubMed PMID: 10985719. 2: Glazier SA, Arnold MA. Selectivity of membrane electrodes based on derivatives of dibenzyltin dichloride. Anal Chem. 1991 Apr 15;63(8):754-9. PubMed PMID: 1877747.
• PubChem Compound: 75187
• Last Modified: Nov 11 2021